N-(2-CHLOROPHENYL)-N'-[4-(MORPHOLINOMETHYL)PHENYL]UREA

• IUPAC Name: 1-(2-chlorophenyl)-3-[4-(morpholin-4-ylmethyl)phenyl]urea
• InChI: InChI=1S/C18H20ClN3O2/c19-16-3-1-2-4-17(16)21-18(23)20-15-7-5-14(6-8-15)13-22-9-11-24-12-10-22/h1-8H,9-13H2,(H2,20,21,23)
• InChI Key: HQOULLVTLCFJES-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=CC=C(C=C2)NC(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C18H20ClN3O2
• Molecular Weight: 345.8 g/mol

Description

N-(2-CHLOROPHENYL)-N’-[4-(MORPHOLINOMETHYL)PHENYL]UREA is a synthetic organic compound that belongs to the class of urea derivatives These compounds are known for their diverse applications in various fields, including pharmaceuticals, agriculture, and materials science

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-CHLOROPHENYL)-N’-[4-(MORPHOLINOMETHYL)PHENYL]UREA typically involves the reaction of 2-chloroaniline with 4-(morpholinomethyl)phenyl isocyanate. The reaction is usually carried out in an inert solvent such as dichloromethane or toluene, under controlled temperature conditions to ensure the formation of the desired urea derivative.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, ensures high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(2-CHLOROPHENYL)-N’-[4-(MORPHOLINOMETHYL)PHENYL]UREA can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding phenolic derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential use as a pharmaceutical intermediate or active ingredient.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of N-(2-CHLOROPHENYL)-N’-[4-(MORPHOLINOMETHYL)PHENYL]UREA depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity and leading to desired therapeutic effects. The presence of the chlorophenyl and morpholinomethylphenyl groups may enhance its binding affinity and specificity towards these targets.

Comparison with Similar Compounds

Similar Compounds

N-(2-BROMOPHENYL)-N’-[4-(MORPHOLINOMETHYL)PHENYL]UREA: Similar structure with a bromine atom instead of chlorine.

N-(2-FLUOROPHENYL)-N’-[4-(MORPHOLINOMETHYL)PHENYL]UREA: Similar structure with a fluorine atom instead of chlorine.

Uniqueness

N-(2-CHLOROPHENYL)-N’-[4-(MORPHOLINOMETHYL)PHENYL]UREA is unique due to the presence of the chlorine atom, which can influence its reactivity and interactions with other molecules. The combination of the chlorophenyl and morpholinomethylphenyl groups provides a distinctive set of chemical and physical properties that can be leveraged in various applications.